Cas no 768-61-6 ((5-ethylpyridin-2-yl)methanol)

• Product Name: (5-ethylpyridin-2-yl)methanol
• CAS No: 768-61-6
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD08059843
• CID: 1086359
• PubChem ID: 3013942
• Update Time: 2025-10-31

(5-ethylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-2-Pyridinemethanol
• (5-ethylpyridin-2-yl)methanol
• C8H11NO
• CHEMBRDG-BB 4011741
• 2-hydroxymethyl-5-ethyl pyridine
• 2-Hydroxymethyl-5-ethyl-pyridin
• 2-Pyridinemethanol,5-ethyl
• 5-Ethyl-2-hydroxymethyl-pyridin
• 5-ethyl-2-hydroxymethylpyridine
• SCHEMBL2380517
• 768-61-6
• MFCD08059843
• (5-Ethylpyridin-2-yl)methanol, AldrichCPR
• AKOS006281652
• DTXSID60227615
• EN300-170255
• AMY14112
• LIRQOUKPZWQBRE-UHFFFAOYSA-N
• (5-ethyl-2-pyridinyl)methanol
• FT-0745590
• AS-43806
• F2167-9390
• 2-Pyridinemethanol, 5-ethyl-
• 2-hydroxymethyl-5-ethylpyridine
• DB-031900

• MDL： MFCD08059843
• Inchi： 1S/C8H11NO/c1-2-7-3-4-8(6-10)9-5-7/h3-5,10H,2,6H2,1H3
• InChI Key： LIRQOUKPZWQBRE-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CN=1)CC

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 1.13630

(5-ethylpyridin-2-yl)methanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 41
• Safety Instruction： 39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (5-ethylpyridin-2-yl)methanol

Introduction to (5-Ethylpyridin-2-yl)Methanol (CAS No. 768-61-6)

(5-Ethylpyridin-2-yl)methanol, also known as 5-Ethylpyridine-2-methanol and identified by the CAS registry number 768-61-6, is an organic compound with the molecular formula C₉H₁₄N₂O. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in chemistry, pharmacology, and materials science. The structure of (5-Ethylpyridin-2-yl)methanol consists of a pyridine ring substituted with an ethyl group at position 5 and a hydroxymethyl group at position 2, making it a versatile molecule with potential for further functionalization.

The synthesis of (5-Ethylpyridin-2-yl)methanol typically involves nucleophilic substitution or reduction reactions, depending on the starting materials. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are valuable for pharmaceutical applications. For instance, researchers have explored the use of this compound as a chiral building block in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators.

In terms of physical properties, (5-Ethylpyridin-2-yl)methanol is a colorless liquid with a melting point of approximately -40°C and a boiling point around 130°C under standard pressure. Its solubility in water is moderate, making it suitable for use in both organic and aqueous reaction conditions. The compound exhibits moderate acidity due to the hydroxymethyl group, which can participate in hydrogen bonding and influence its reactivity in various chemical transformations.

The chemical stability of (5-Ethylpyridin-2-yl)methanol has been extensively studied under different conditions. Recent studies have shown that the compound is stable under neutral and mildly acidic conditions but undergoes oxidation or elimination reactions under strong oxidative conditions. These findings are crucial for its safe handling and storage in industrial settings.

(5-Ethylpyridin-2-yl)methanol has found applications in several industries, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical sector, it serves as an intermediate in the synthesis of drugs targeting various diseases, such as cancer and neurodegenerative disorders. For example, researchers have utilized this compound to develop small-molecule inhibitors for protein kinases involved in cancer cell proliferation.

In the agrochemical industry, derivatives of (5-Ethylpyridin-2-yl)methanol have been explored as potential pesticides and fungicides. Recent studies have demonstrated that certain analogs exhibit high efficacy against plant pathogens while maintaining low toxicity to non-target organisms. This makes them promising candidates for sustainable agriculture practices.

The environmental impact of (5-Ethylpyridin-2-ylium methanolate) has also been a topic of interest. Studies on its biodegradation pathways have revealed that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. This information is critical for assessing its environmental safety and guiding regulatory decisions.

In conclusion, (5-Ethylpyridin-2-ylium methanolate), with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug discovery to agrochemical development, highlighting its importance in modern chemistry. As new synthetic methods and functionalization strategies emerge, this compound is expected to play an even greater role in advancing scientific innovation.